2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-benzyl-3-phenyl-5-propyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C22H21N3O/c1-2-9-18-15-20(26)25-22(23-18)21(17-12-7-4-8-13-17)19(24-25)14-16-10-5-3-6-11-16/h3-8,10-13,15,24H,2,9,14H2,1H3
• InChI Key: BLFJXRYVVIGCFY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)C(=C(N2)CC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H21N3O
• Molecular Weight: 343.4 g/mol

Description

2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to inhibit the activity of specific enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and high selectivity towards cancer cells. This compound has been shown to induce apoptosis in cancer cells by activating specific signaling pathways involved in programmed cell death. Additionally, this compound has been shown to inhibit the activity of specific enzymes involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments is its potent anticancer activity and low toxicity towards normal cells. Additionally, this compound can be easily synthesized using a specific method, making it readily available for use in various scientific research fields. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the scientific research of 2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one. One potential direction is to further investigate the mechanism of action of this compound and identify specific molecular targets involved in its anticancer activity. Additionally, studies can be conducted to optimize the synthesis method of this compound to improve its solubility and selectivity towards cancer cells. Furthermore, this compound can be studied for its potential applications in other scientific research fields, such as neurodegenerative diseases and infectious diseases.

Synthesis Methods

2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one is synthesized using a multi-step process that involves the reaction of different chemical compounds. The synthesis process involves the reaction of 5-propyl-1H-pyrazole-4-carboxylic acid, benzylamine, and phenyl isocyanate under specific reaction conditions. The resulting product is then purified and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2-benzyl-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and cancer research. Studies have shown that this compound exhibits potent anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has shown promising results as a potential therapeutic agent for the treatment of Alzheimer's disease.